3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C17H23F3N2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: tert-butyl 3-[[4-(trifluoromethoxy)phenyl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H23F3N2O3/c1-16(2,3)25-15(23)22-9-8-21-13(11-22)10-12-4-6-14(7-5-12)24-17(18,19)20/h4-7,13,21H,8-11H2,1-3H3
• InChI Key: GVJAKRSIPWCYTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)CC2=CC=C(C=C2)OC(F)(F)F

Description

3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester is a chiral piperazine derivative that serves as a crucial synthetic intermediate and building block in medicinal chemistry and drug discovery research. This compound is of significant interest in the development of novel therapeutics, particularly as a core structure for modulators of Fatty Acid Amide Hydrolase (FAAH) . FAAH is a key enzyme in the endocannabinoid system, responsible for the degradation of endogenous signaling lipids, and its inhibition represents a promising therapeutic strategy for the treatment of conditions including anxiety, pain, inflammation, and movement disorders . The tert-butyl ester group is a widely employed protective group for carboxylic acids, offering stability under a range of conditions and allowing for selective deprotection to reveal the free piperazine, which can be further functionalized . The 4-trifluoromethoxy-benzyl moiety is a common pharmacophore that can enhance metabolic stability and influence the compound's lipophilicity and binding affinity . Researchers utilize this chemical scaffold to explore structure-activity relationships (SAR), often incorporating it into larger molecular architectures, such as isoxazoline-based anti-tuberculosis agents or other bioactive molecules, to optimize potency and pharmacokinetic properties . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthesis Steps

• Step 1: Formation of Piperazine Derivative

  The initial step often involves the reaction of 4-trifluoromethoxy-benzylamine with piperazine or its derivatives. This reaction can be facilitated by using solvents such as dichloromethane or tetrahydrofuran under controlled temperatures.

• Step 2: Carboxylic Acid Formation

  Following the formation of the piperazine derivative, a carboxylic acid functional group is introduced through oxidation or direct carboxylation reactions, utilizing reagents like carbon dioxide or suitable oxidizing agents.

• Step 3: Esterification

  The final step involves the esterification of the carboxylic acid with tert-butyl alcohol in the presence of an acid catalyst (e.g., sulfuric acid) or coupling agents (e.g., DCC - dicyclohexylcarbodiimide). This step is critical for achieving the desired tert-butyl ester form.

Reaction Conditions and Yields

The following table summarizes various reported synthesis methods along with their respective yields and conditions:

Method Description	Solvent	Temperature	Yield (%)	Reference
Piperazine + Trifluoromethoxy-benzylamine	DCM	Room Temp	90%
Piperazine + CO2 for carboxylic acid formation	THF	Room Temp	48%
Esterification with tert-butyl alcohol	DCM/Sulfuric Acid	Reflux	85%

• Detailed Research Findings

Chemical Properties

The compound's molecular formula is C17H23F3N2O3, with a molecular weight of approximately 360.37 g/mol. Its structure includes a piperazine ring that enhances its pharmacological properties, making it a candidate for further biological evaluations.

Biological Activity

Research indicates that compounds like 3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester exhibit significant biological activities, primarily due to their interaction with specific receptors or enzymes in biological pathways. The trifluoromethoxy group is particularly noted for enhancing binding affinity and selectivity towards these targets.

Applications in Medicinal Chemistry

Given its structural characteristics, this compound may serve as an important intermediate in synthesizing pharmaceuticals targeting various neurological and psychological conditions due to its potential anxiolytic and antidepressant effects.

• Conclusion

The preparation of 3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester involves multi-step synthetic processes that require careful control of reaction conditions to optimize yield and purity. Ongoing research continues to explore its biological implications, underscoring its relevance in medicinal chemistry.

Chemical Reactions Analysis

Types of Reactions

3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert double bonds to single bonds.

Substitution: The trifluoromethoxy group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents such as halogens, alkylating agents, and nucleophiles are used under appropriate conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.

Scientific Research Applications

Drug Development

Research indicates that compounds with structural similarities to 3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester exhibit significant pharmacological effects. The trifluoromethoxy group may enhance binding affinity to various biological targets, including receptors and enzymes involved in neurological and metabolic pathways . This makes it a promising candidate for developing drugs aimed at treating conditions such as depression, anxiety, and other neurological disorders.

Antimicrobial Activity

Preliminary studies suggest that derivatives of piperazine compounds can act as antimicrobial agents. The compound may serve as an intermediate in synthesizing oxazolidinone derivatives known for their effectiveness against gram-positive bacteria . This application is particularly relevant given the rising concern over antibiotic resistance.

Target Interactions

Investigations into the interactions of this compound with biological targets are crucial for understanding its mechanism of action. Studies have shown that it can modulate biological pathways by selectively binding to specific receptors. This property is essential for developing targeted therapies with fewer side effects.

Metabolic Stability Studies

The metabolic stability imparted by the trifluoromethoxy group allows for extended activity in biological systems, making it suitable for long-term therapeutic applications. Research into its pharmacokinetics will provide insights into dosage regimens and potential side effects associated with prolonged use .

Mechanism of Action

The mechanism of action of 3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes, receptors, or ion channels. The trifluoromethoxy group can enhance binding affinity and selectivity, while the piperazine ring can modulate the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below compares key structural and physicochemical features of the target compound with similar piperazine derivatives:

Compound Name	Substituent at Piperazine 3-Position	Molecular Weight (g/mol)	Key Functional Groups	Yield (%)	Key Properties/Applications	Reference
Target Compound	4-Trifluoromethoxybenzyl	348.3 (calculated)	OCF₃, tert-butyl ester	N/A	High lipophilicity, metabolic stability	—
4-[(4-Methoxycarbonyl-phenyl)-phenyl-methyl]-piperazine-1-carboxylic acid tert-butyl ester (11c)	4-Methoxycarbonylphenyl-phenylmethyl	411.2 (M+1)	COOMe, tert-butyl ester	43	Intermediate for drug discovery
4-(1-m-Tolyl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester (11d)	1-m-Tolylethyl	305.2 (M+1)	m-Tolyl, ethyl chain	12	Lower steric bulk, moderate solubility
3-(3-Trifluoromethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester	3-Trifluoromethylphenyl	330.35	CF₃, tert-butyl ester	N/A	Enhanced electronic effects
4-(6-Aminopyridin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester	6-Aminopyridin-3-yl	278 (M+H)⁺	NH₂, pyridine	94	Pharmaceutical intermediate (e.g., pabuxirib)
1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl)piperazine-1,3-dicarboxylate (8)	4-Methylthiobenzyl	379.4 (calculated)	SMe, dual ester groups	High	Dual functionalization for H-bonding

Key Observations:

• Trifluoromethoxy vs.
• Aromatic vs. Heteroaromatic Substituents: The 6-aminopyridinyl group in enables hydrogen bonding and π-stacking, unlike the purely hydrophobic benzyl group in the target compound.
• Dual Functionalization: Compound 8 in features a second methyl ester, enhancing polarity and water solubility compared to the mono-esterified target compound.

Biological Activity

3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester is a complex organic compound that has gained attention for its potential biological activities. This article reviews its synthesis, properties, and biological effects, supported by relevant data and case studies.

The compound's molecular structure is characterized by a piperazine ring, a trifluoromethoxy group, and a tert-butyl ester. Below are the chemical properties of the compound:

Property	Value
Molecular Formula	C17H23F3N2O2
Molecular Weight	344.37 g/mol
IUPAC Name	tert-butyl 3-[[4-(trifluoromethyl)phenyl]methyl]piperazine-1-carboxylate
InChI Key	DMWUFNYGYULKMY-UHFFFAOYSA-N
Canonical SMILES	CC(C)(C)OC(=O)N1CCNC(C1)CC2=CC=C(C=C2)C(F)(F)F

Synthesis

The synthesis of this compound typically involves multiple steps:

• Formation of the Benzyl Intermediate : Reacting 4-trifluoromethylbenzyl chloride with piperazine under basic conditions.
• Introduction of the Carboxylic Acid Group : The benzyl intermediate is reacted with tert-butyl chloroformate.
• Purification : Techniques such as recrystallization or chromatography are used to purify the final product .

Biological Activity

Research indicates that 3-(4-Trifluoromethoxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester exhibits various biological activities, particularly in pharmacology and biochemistry.

The compound's mechanism involves interactions with specific enzymes and receptors. The trifluoromethyl group enhances binding affinity, potentially modulating various biological pathways .

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Antiparasitic Activity : In a study evaluating derivatives with trifluoromethyl groups, it was found that compounds similar to this ester exhibited significant activity against Plasmodium species, with some derivatives showing EC50 values as low as 0.010 µM .
• Antimicrobial Efficacy : Research has demonstrated that certain piperazine derivatives display inhibitory effects against bacterial strains such as E. coli and Pseudomonas aeruginosa. Specific compounds showed up to 94.5% inhibition at concentrations of 50 µg/mL .
• Neuropharmacological Effects : The compound has been investigated for its potential in treating mood disorders by acting on serotonin receptors, combining antagonist and agonist properties .

Biological Activity Summary

Study Focus	Biological Activity	Observations
Antiparasitic Activity	EC50 = 0.010 µM	Significant efficacy against Plasmodium
Antimicrobial Efficacy	Up to 94.5% inhibition	Effective against E. coli
Neuropharmacological Effects	Serotonin receptor modulation	Potential for mood disorder treatments